Cas no 1211259-74-3 (1-(thiophen-2-yl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(thiophen-2-yl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}cyclopentane-1-carboxamide
• CAS No: 1211259-74-3
• MF: C₂₁H₂₈N₂O₃S₃
• MW: 452.653621673584
• CID: 6285692
• PubChem ID: 45553741
• Update Time: 2025-05-30

1-(thiophen-2-yl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}cyclopentane-1-carboxamide
• F5831-0548
• 1-(thiophen-2-yl)-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)cyclopentanecarboxamide
• 1-thiophen-2-yl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]cyclopentane-1-carboxamide
• 1211259-74-3
• VU0521858-1
• AKOS024520084
• 1-(thiophen-2-yl)-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}cyclopentane-1-carboxamide

• Inchi： 1S/C21H28N2O3S3/c24-20(21(11-2-3-12-21)18-8-5-15-27-18)22-13-10-17-7-1-4-14-23(17)29(25,26)19-9-6-16-28-19/h5-6,8-9,15-17H,1-4,7,10-14H2,(H,22,24)
• InChI Key： CAWHXCVSPJQJAN-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CCNC(C1(C2=CC=CS2)CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 452.12620628g/mol
• Monoisotopic Mass: 452.12620628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(thiophen-2-yl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}cyclopentane-1-carboxamide

1-(Thiophen-2-yl)-N-{2-[1-(Thiophene-2-sulfonyl)piperidin-2-yl]ethyl}cyclopentane-1-carboxamide

1-(Thiophen-2-yl)-N-{2-[1-(Thiophene-2-sulfonyl)piperidin-2-yl]ethyl}cyclopentane-1-carboxamide is a complex organic compound with the CAS number 1211259-74-3. This compound belongs to the class of sulfonamides and features a cyclopentane ring substituted with a thiophene moiety and a piperidine ring. The molecule's structure is characterized by the presence of a sulfonamide group, which is known for its potential biological activity and versatility in drug design.

The synthesis of this compound involves multi-step reactions, typically starting from the corresponding thiophene derivatives and piperidine intermediates. The key steps include the formation of the sulfonamide bond, which is crucial for the compound's stability and bioavailability. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are valuable for pharmacological studies.

Research on this compound has focused on its potential as a modulator of ion channels, particularly the transient receptor potential (TRP) channels. TRP channels are involved in various physiological processes, including pain perception, inflammation, and thermoregulation. Studies have shown that 1-(Thiophen-2-yl)-N-{2-[1-(Thiophene-2-sulfonyl)piperidin-2-yl]ethyl}cyclopentane-1-carboxamide exhibits selective inhibition of certain TRP channels, making it a promising candidate for the development of novel analgesics.

In addition to its ion channel modulation activity, this compound has also been investigated for its potential as an antimicrobial agent. Recent studies have demonstrated that it exhibits moderate activity against Gram-positive bacteria, particularly *Staphylococcus aureus*. The thiophene moiety is believed to play a significant role in this activity, possibly through interactions with bacterial cell membranes.

The pharmacokinetic properties of this compound have been extensively studied. It has been found to exhibit moderate oral bioavailability in preclinical models, with a half-life of approximately 4 hours in rats. The presence of the sulfonamide group contributes to its stability in vivo, while the cyclopentane ring enhances its lipophilicity, facilitating absorption across biological membranes.

Recent advances in computational chemistry have allowed for the modeling of this compound's interactions with target proteins at the molecular level. Molecular docking studies have revealed that the piperidine ring adopts a specific conformation that enables optimal binding to TRP channels. This insight has guided further optimization efforts aimed at improving both potency and selectivity.

In conclusion, 1-(Thiophen-2-yl)-N-{2-[1-(Thiophene-2-sulfonyl)piperidin-2-yl]ethyl}cyclopentane-1-carboxamide is a multifaceted compound with significant potential in drug discovery. Its unique structure and biological activities make it a valuable tool for exploring novel therapeutic strategies targeting pain management and infectious diseases. Ongoing research continues to uncover new insights into its mechanism of action and optimize its pharmacological profile for clinical applications.